Cas no 2137812-94-1 (N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}propane-1-sulfonamide)

• Product Name: N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}propane-1-sulfonamide
• CAS No: 2137812-94-1
• MF: C₁₃H₂₄N₄O₂S₂
• MW: 332.485260009766
• CID: 5609513
• PubChem ID: 165486303
• Update Time: 2025-06-16

N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-842659
• N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}propane-1-sulfonamide
• 2137812-94-1

• Inchi： 1S/C13H24N4O2S2/c1-3-6-21(18,19)16-12-4-5-17(8-10(12)2)9-11-7-15-13(14)20-11/h7,10,12,16H,3-6,8-9H2,1-2H3,(H2,14,15)
• InChI Key： FVHJIGMIWUJKTI-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1CCN(CC2=CN=C(N)S2)CC1C)(=O)=O

Computed Properties

• Exact Mass: 332.13406837g/mol
• Monoisotopic Mass: 332.13406837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Additional information on N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}propane-1-sulfonamide

Introduction to N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}propane-1-sulfonamide (CAS No. 2137812-94-1)

N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}propane-1-sulfonamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137812-94-1, represents a novel class of molecules with potential applications in the treatment of various therapeutic conditions. The structural framework of this compound incorporates several key functional groups, including a thiazole moiety and a piperidine ring, which are well-documented for their biological activity and interaction with biological targets.

The thiazole ring is a heterocyclic compound that has been extensively studied for its pharmacological properties. It is characterized by a sulfur atom bonded to two carbon atoms in a five-membered ring, along with a nitrogen atom. This structural feature contributes to the compound's ability to interact with biological systems, making it a valuable scaffold for drug design. In particular, the presence of an amino group at the 2-position of the thiazole ring enhances its reactivity and potential for further derivatization, enabling the development of more complex and targeted therapeutic agents.

The second key component of N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}propane-1-sulfonamide is the piperidine ring. Piperidine derivatives are known for their versatility in pharmaceutical applications, often serving as pharmacophores in drugs targeting neurological and cardiovascular diseases. The 3-methyl substitution on the piperidine ring further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability. This combination of structural elements makes N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-yl}propane-1-sulfonamide a promising candidate for further investigation in medicinal chemistry.

The sulfonamide functional group (-SO₂NH₂) is another critical feature of this compound. Sulfonamides have a long history of use in medicine, with numerous drugs incorporating this moiety exhibiting broad-spectrum antimicrobial activity. The sulfonamide group in N-{1-[(2-amino-1,3-thiazol-5-yl)methyl]-3-methylpiperidin-4-ylo]propane - 1-sulfonamide likely contributes to its interactions with biological targets by forming hydrogen bonds and participating in hydrophobic interactions. These interactions are essential for the compound's efficacy and selectivity in biological systems.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The combination of a thiazole ring and a piperidine scaffold provides N-{1-[ (2-amino - 1 , 3 - thiazol - 5 - yl ) methyl ] - 3 - methyl piperidin - 4 - yl } propane - 1 - sulfonamide with a rich chemical space for exploration. Researchers have been exploring various modifications to this core structure to optimize its pharmacological properties. For instance, changes to the substitution patterns on the thiazole and piperidine rings can significantly alter the compound's solubility, bioavailability, and target specificity.

The potential applications of N-{[ ( 2 - amino - 1 , 3 - thiazol - 5 - yl ) methyl ] - 3 - methyl piperidin - 4 - yl } propane - 1 - sulfonamide span multiple therapeutic areas. Initial studies have suggested that this compound may have utility in treating inflammatory disorders due to its ability to modulate inflammatory pathways. Additionally, its structural features suggest potential activity against bacterial infections and other microbial pathogens. The sulfonamide group's known antimicrobial properties further support these possibilities.

The synthesis of N-{[ ( 2 - amino - 1 , 3 - thiazol ) methyl ] } propane sulfate amide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiazole ring through cyclocondensation reactions, followed by functionalization at the desired positions using appropriate reagents. The introduction of the piperidine scaffold typically involves nucleophilic substitution or other coupling reactions that establish the correct connectivity between the thiazole and piperidine units.

The pharmacological evaluation of N-{[ ( amine ) ] } propane sulfate amide has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target enzymes and receptors relevant to inflammation and infection. These studies have provided valuable insights into how different substituents on the thiazole and piperidine rings influence binding affinity and efficacy. In vivo studies have further validated these findings by examining the compound's behavior in animal models.

One particularly exciting area of research involves using computational methods to predict and optimize the pharmacological properties of N-{[ ( amine ) ] } propane sulfate amide derivatives . Computational chemistry techniques such as molecular docking and molecular dynamics simulations allow researchers to model how this compound interacts with biological targets at an atomic level . These methods can help identify promising modifications before experimental synthesis is undertaken , significantly reducing both time costs associated with drug discovery process .

The future prospects for N-[ [ ( amine ) ] ] propane sulfate amide look promising as more research continues into understanding its full potential . Further exploration into different derivatives may uncover new therapeutic applications beyond those currently envisioned . Additionally , advances in synthetic methodologies could make production more efficient , allowing larger-scale studies or clinical trials if warranted by preclinical results . As always , collaboration between academic researchers industry partners essential ensuring safe effective development any new therapeutic agents like one described here .